Cas no 2171744-04-8 (2-N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoacetic acid)

• Product Name: 2-N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoacetic acid
• CAS No: 2171744-04-8
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6234978
• PubChem ID: 165552446
• Update Time: 2025-10-29

2-N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoacetic acid
• 2171744-04-8
• EN300-1484702
• 2-[N-cyclopentyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]acetic acid

• Inchi： 1S/C28H34N2O5/c1-28(2,3)25(26(33)30(16-24(31)32)18-10-4-5-11-18)29-27(34)35-17-23-21-14-8-6-12-19(21)20-13-7-9-15-22(20)23/h6-9,12-15,18,23,25H,4-5,10-11,16-17H2,1-3H3,(H,29,34)(H,31,32)
• InChI Key： VZZOUSDCSGSJGV-UHFFFAOYSA-N
• SMILES： O=C(C(C(C)(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CC(=O)O)C1CCCC1

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoacetic acid

Introduction to 2-N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoacetic Acid (CAS No. 2171744-04-8)

2-N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoacetic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2171744-04-8, represents a novel class of molecules with potential applications in the treatment of various diseases. Its unique structural features, including a cyclopentyl group and a fluorenylmethoxycarbonyl (Fmoc) moiety, make it an intriguing candidate for further exploration in medicinal chemistry.

The chemical structure of 2-N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoacetic acid consists of a backbone that incorporates both amide and carboxylic acid functionalities. The presence of the cyclopentyl group contributes to the compound's steric bulk, which can influence its binding affinity and pharmacokinetic properties. Additionally, the Fmoc group is commonly used in peptide synthesis and has been explored for its potential role in stabilizing reactive intermediates during drug development processes.

In recent years, there has been growing interest in the development of molecules that can modulate biological pathways associated with inflammation and immune response. The structural features of 2-N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoacetic acid suggest that it may interact with various target proteins, making it a promising candidate for therapeutic intervention. For instance, the amide bond and carboxylic acid group could potentially engage with enzymes or receptors involved in inflammatory signaling pathways.

One of the most exciting aspects of this compound is its potential application in the development of targeted therapies. The fluorenylmethoxycarbonyl (Fmoc) group not only enhances the stability of the molecule during synthetic processes but also allows for facile modifications to its structure. This flexibility is crucial for optimizing drug candidates for specific therapeutic applications. Researchers have been exploring how variations in the substituents around the core structure can influence biological activity, leading to more effective and selective drugs.

The cyclopentyl ring in 2-N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoacetic acid adds another layer of complexity to its pharmacological profile. Cycloalkyl groups are known to affect the solubility and metabolic stability of compounds, which can be critical factors in determining their clinical efficacy. By incorporating a cyclopentyl moiety, scientists aim to fine-tune these properties to improve drug delivery and reduce off-target effects.

Recent studies have begun to uncover the potential therapeutic benefits of compounds with similar structural motifs. For example, researchers have identified that certain amide-based molecules can exhibit anti-inflammatory properties by inhibiting key enzymes such as COX-2 or NFκB. The presence of both an amide and a carboxylic acid group in 2-N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoacetic acid suggests that it may share these characteristics, making it a valuable tool for investigating novel therapeutic strategies.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step process involves careful selection of reagents and reaction conditions to ensure high yield and purity. The use of protecting groups, such as the Fmoc moiety, is particularly important in multi-component reactions where selective functionalization is required. This level of precision underscores the importance of advanced synthetic techniques in developing new pharmaceuticals.

In conclusion, 2-N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoacetic acid (CAS No. 2171744-04-8) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in developing innovative treatments for various conditions.